Cas no 2229513-95-3 (2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid)

• Product Name: 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid
• CAS No: 2229513-95-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 6086048
• PubChem ID: 165659546
• Update Time: 2025-05-20

2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid
• 2229513-95-3
• EN300-1738654
• 2-[4-(methoxycarbonyl)thiophen-2-yl]butanoic acid

• Inchi： 1S/C10H12O4S/c1-3-7(9(11)12)8-4-6(5-15-8)10(13)14-2/h4-5,7H,3H2,1-2H3,(H,11,12)
• InChI Key： HRHWDTPCUIXVFF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 228.04563003g/mol
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid

Introduction to 2-4-(Methoxycarbonyl)thiophen-2-ylbutanoic Acid (CAS No. 2229513-95-3)

2-4-(Methoxycarbonyl)thiophen-2-ylbutanoic acid (CAS No. 2229513-95-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a carboxylic acid functional group. These structural elements contribute to its potential applications in the development of new therapeutic agents.

The chemical structure of 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid is particularly noteworthy due to its potential for modulating various biological pathways. The thiophene ring, a five-membered heterocyclic compound, is known for its stability and ability to form strong π-π interactions, which can enhance the compound's binding affinity to specific protein targets. The carboxylic acid group, on the other hand, can participate in hydrogen bonding and ionizable interactions, making it a versatile functional group in drug design.

Recent studies have explored the pharmacological properties of 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid has also been investigated for its anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are crucial for cell survival and proliferation, and their inhibition by 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid suggests its potential as a novel anticancer agent.

The solubility and stability of 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid are important considerations for its practical application in drug development. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Furthermore, the compound demonstrates high stability under physiological conditions, making it suitable for oral administration and other delivery methods.

To further understand the biological activity of 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid, several in vivo studies have been conducted. Animal models have been used to evaluate the compound's efficacy in reducing inflammation and tumor growth. Preliminary results from these studies are promising, with significant reductions in inflammatory markers and tumor size observed in treated animals compared to control groups.

The safety profile of 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid is another critical aspect of its development as a therapeutic agent. Toxicity studies have shown that this compound has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in preclinical trials. However, further research is needed to fully characterize its safety and efficacy in human subjects.

In conclusion, 2-4-(methoxycarbonyl)thiophen-2-ylbutanoic acid (CAS No. 2229513-95-3) represents a promising lead compound for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in both academic and industrial settings. Ongoing research aims to optimize its pharmacological properties and explore its potential applications in treating various diseases.